Cas no 2228796-40-3 ({1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine
• CAS No: 2228796-40-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5980297
• PubChem ID: 165964752
• Update Time: 2025-06-08

{1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine
• {1-[(1-methyl-1H-imidazol-4-yl)methyl]cyclopropyl}methanamine
• EN300-1789225
• 2228796-40-3

• Inchi： 1S/C9H15N3/c1-12-5-8(11-7-12)4-9(6-10)2-3-9/h5,7H,2-4,6,10H2,1H3
• InChI Key： BSRLOMLPYBHMDR-UHFFFAOYSA-N
• SMILES： NCC1(CC2=CN(C)C=N2)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine

Introduction to {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine (CAS No. 2228796-40-3)

{1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine, also known by its CAS number 2228796-40-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine is characterized by a cyclopropyl ring attached to a methyl-substituted imidazole moiety. The cyclopropyl ring imparts unique steric and electronic properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The imidazole group, on the other hand, is a common functional group in many biologically active compounds, including histamine receptors and metal-binding sites in enzymes.

The synthesis of {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine typically involves several steps, including the formation of the cyclopropyl ring and the subsequent attachment of the imidazole moiety. One common approach is to start with a suitable cyclopropyl derivative and react it with an appropriate imidazole precursor under controlled conditions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In terms of biological activity, {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine has been studied for its potential as a modulator of various biological targets. One area of particular interest is its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many therapeutic drugs. Research has shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and leading to therapeutic effects.

Another significant aspect of {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine is its potential as an antiviral agent. Recent studies have demonstrated that this compound can inhibit the replication of certain viruses, including those responsible for respiratory infections. The mechanism of action involves interfering with viral entry into host cells or blocking key viral enzymes necessary for replication. These findings open up new avenues for developing antiviral therapies based on this compound.

Beyond its antiviral properties, {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine has also shown promise in neuropharmacology. It has been investigated for its effects on neurotransmitter systems, particularly those involving serotonin and dopamine. Preliminary studies suggest that this compound may have antidepressant and anxiolytic properties, making it a potential candidate for treating mood disorders.

The pharmacokinetic properties of {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine are another critical aspect of its evaluation as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This means that it can be effectively delivered to target tissues and has a suitable half-life for sustained therapeutic effects. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective drug candidate.

In conclusion, {1-(1-methyl-1H-imidazol-4-yl)methylcyclopropyl}methanamine (CAS No. 2228796-40-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.